Cas no 2034489-09-1 (N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• CAS No: 2034489-09-1
• MF: C₂₁H₁₉N₃O₅
• MW: 393.392665147781
• CID: 5333735
• Update Time: 2025-05-30

N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• N1-([2,3'-bifuran]-5-ylmethyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• N-[[5-(furan-3-yl)furan-2-yl]methyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide

• Inchi： 1S/C21H19N3O5/c25-19-5-2-9-24(19)16-4-1-3-15(11-16)23-21(27)20(26)22-12-17-6-7-18(29-17)14-8-10-28-13-14/h1,3-4,6-8,10-11,13H,2,5,9,12H2,(H,22,26)(H,23,27)
• InChI Key： JYQCVGOJJNCFDE-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(C(NCC1=CC=C(C2=COC=C2)O1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 627
• XLogP3: 1.6
• Topological Polar Surface Area: 105

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide

N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide: A Comprehensive Overview

In the realm of organic chemistry, the compound CAS No. 2034489-09-1, also known as N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide, stands out as a fascinating molecule with intricate structural features and potential applications. This compound is a derivative of ethanediamide, featuring a bifuran moiety and a 2-pyrrolidone group, which contribute to its unique chemical properties. Recent studies have highlighted its role in various chemical reactions and its potential in material science and pharmacology.

The structure of this compound is characterized by a bifuran ring system, which is a fused bicyclic structure composed of two furan rings. The bifuran moiety is attached to a methyl group via an ethanediamide linker, which connects to a phenyl ring substituted with a 2-pyrrolidone group. This arrangement imparts the molecule with both aromaticity and amide functionalities, making it versatile for various chemical transformations. Researchers have explored its reactivity in nucleophilic and electrophilic substitutions, as well as its ability to act as a ligand in coordination chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. For instance, the use of microwave-assisted synthesis has significantly improved the yield and purity of the product. Such methods are not only environmentally friendly but also scalable for industrial applications. The compound's stability under various reaction conditions has been extensively studied, revealing its resilience to thermal degradation and oxidative stress.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to form stable metal complexes has led to its investigation as a potential precursor for metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. Additionally, the molecule's electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

The pharmacological potential of this compound is another area that has garnered significant attention. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular pathways, making it a potential lead compound for drug discovery. Researchers have employed computational methods to predict its binding affinity to target proteins, which has guided further experimental validation. Furthermore, its solubility and permeability properties are being optimized to enhance its bioavailability.

From an environmental standpoint, the compound's biodegradability and toxicity profiles are under evaluation to ensure its safe handling and disposal. Green chemistry principles are being integrated into its synthesis and application workflows to minimize ecological impact. This aligns with the growing global emphasis on sustainable chemical practices.

In conclusion, CAS No. 2034489-09-1 or N-({[2,3'-bifuran]-5-yl}methyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide represents a multifaceted molecule with diverse applications across chemistry and materials science. Its structural complexity provides a rich platform for further research and innovation. As scientific understanding of this compound deepens, it is poised to contribute significantly to both academic advancements and industrial developments.